Cas no 34542-98-8 (1-(4-methylphenyl)sulfonyl-3-(2-sulfanylethyl)urea)

• Product Name: 1-(4-methylphenyl)sulfonyl-3-(2-sulfanylethyl)urea
• CAS No: 34542-98-8
• MF: C₁₀H₁₄N₂O₃S₂
• MW: 274.359759807587
• CID: 919306
• PubChem ID: 285177
• Update Time: 2025-04-19

1-(4-methylphenyl)sulfonyl-3-(2-sulfanylethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)sulfonyl-3-(2-sulfanylethyl)urea
• 4-methyl-n-[(2-sulfanylethyl)carbamoyl]benzenesulfonamide
• AC1L62IH
• AC1Q6U3K
• AR-1G3717
• NSC141958
• NSC-141958
• DTXSID00301241
• 34542-98-8

• Inchi： 1S/C10H14N2O3S2/c1-8-2-4-9(5-3-8)17(14,15)12-10(13)11-6-7-16/h2-5,16H,6-7H2,1H3,(H2,11,12,13)
• InChI Key： NTFFTFGUNKNQQA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC(NCCS)=O)(=O)=O

Computed Properties

• Exact Mass: 274.04472
• Monoisotopic Mass: 274.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• Density: 1.31
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.576
• PSA: 75.27
• LogP: 2.77530